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Compound of Interest

Compound Name: Regavirumab

CAS No.: 153101-26-9

Cat. No.: B1180639

Get Quote

Essential protocols for the safe management and disposal of the antiviral monoclonal antibody,

Regavirumab, are outlined below to ensure the safety of laboratory personnel and the integrity

of research. This guide provides immediate, procedural, and logistical information for

researchers, scientists, and drug development professionals.

Regavirumab is a human monoclonal antibody developed to target cytomegalovirus (CMV)[1]

[2]. Although its development has been discontinued, its use in a research context necessitates

stringent safety protocols[1][3]. As with other monoclonal antibodies (mAbs), the primary routes

of occupational exposure are through dermal contact, mucosal contact, and inhalation[4][5].

While Regavirumab is not conjugated to a cytotoxic agent and therefore does not warrant full

cytotoxic handling procedures, enhanced precautions beyond standard laboratory practice are

essential due to the limited data on long-term exposure effects[4][6][7].

Personal Protective Equipment (PPE) and Handling
A risk assessment should always be conducted prior to handling Regavirumab. The following

table summarizes the recommended personal protective equipment.
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PPE Component Specification Purpose

Gloves
Chemical-resistant, disposable

(e.g., nitrile)
To prevent dermal absorption.

Lab Coat
Disposable or dedicated, with

long sleeves and cuffs

To protect skin and personal

clothing from contamination.

Eye Protection
Safety glasses with side

shields or goggles

To prevent splashes and

aerosol exposure to the eyes.

Face Mask
Surgical mask or as

determined by risk assessment

To prevent inhalation of

aerosols, particularly during

reconstitution or transfer.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict aseptic technique is paramount throughout the handling process to

prevent both contamination of the product and exposure of personnel.

Preparation:

Work in a designated, clean, and uncluttered area.

Assemble all necessary materials, including Regavirumab, diluents, sterile syringes,

needles, and a sharps disposal container.

Don all required personal protective equipment as outlined in the table above.

Reconstitution and Dilution:

If lyophilized, reconstitute the vial with the appropriate sterile diluent using a sterile

syringe.

To minimize aerosol formation, slowly inject the diluent along the inner wall of the vial.

Gently swirl the vial to dissolve the contents; do not shake, as this can denature the

antibody.
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Visually inspect the solution for particulate matter and discoloration before proceeding.

If further dilution is required, carefully draw up the reconstituted solution and transfer it to

the appropriate infusion bag or container.

Administration (for in vitro/in vivo studies):

Ensure a closed system is maintained to the greatest extent possible to minimize

exposure risk.

All connections should be secure to prevent leakage.

Spill Management
In the event of a spill, the area should be immediately evacuated and secured. Personnel with

appropriate PPE should manage the cleanup.

Spill Scenario Action

Small Spill

Absorb with inert material, decontaminate the

area with an appropriate disinfectant, and

dispose of all materials as hazardous waste.

Large Spill
Evacuate the area, restrict access, and follow

institutional emergency procedures.

Disposal Plan
Proper disposal of Regavirumab and associated materials is crucial to prevent environmental

contamination and accidental exposure.
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Waste Category Disposal Procedure

Unused Regavirumab
Dispose of in accordance with institutional and

local regulations for chemical waste.

Sharps (needles, syringes)
Place immediately into a designated, puncture-

resistant sharps container.

Contaminated Labware (vials, gloves, gowns)
Segregate into biohazardous waste containers

for autoclaving or incineration.

Non-hazardous monoclonal antibody waste should generally be disposed of in the same

manner as other non-hazardous injectable medications[6]. However, it is best practice to treat

all materials that have come into contact with Regavirumab as potentially hazardous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180639?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

